4-(4-Chlorophenyl)cyclohexanecarboxylic acid
4-(4-Chlorophenyl)cyclohexanecarboxylic acid
Atovaquone Impurity 2 is an impurity of Atovaquone.
Brand Name:
Vulcanchem
CAS No.:
49708-81-8
VCID:
VC0193661
InChI:
InChI=1S/C13H15ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h5-9,11H,1-4H2,(H,15,16)
SMILES:
C1CC(CCC1C2=CC=C(C=C2)Cl)C(=O)O
Molecular Formula:
C13H15ClO2
Molecular Weight:
238.71 g/mol
4-(4-Chlorophenyl)cyclohexanecarboxylic acid
CAS No.: 49708-81-8
Impurities
VCID: VC0193661
Molecular Formula: C13H15ClO2
Molecular Weight: 238.71 g/mol
Purity: > 95%
| CAS No. | 49708-81-8 |
|---|---|
| Product Name | 4-(4-Chlorophenyl)cyclohexanecarboxylic acid |
| Molecular Formula | C13H15ClO2 |
| Molecular Weight | 238.71 g/mol |
| IUPAC Name | 4-(4-chlorophenyl)cyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C13H15ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h5-9,11H,1-4H2,(H,15,16) |
| Standard InChIKey | NXXDIEYTMQYWJU-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1C2=CC=C(C=C2)Cl)C(=O)O |
| Canonical SMILES | C1CC(CCC1C2=CC=C(C=C2)Cl)C(=O)O |
| Appearance | White to off-white crystalline powder |
| Melting Point | 249-255°C |
| Description | Atovaquone Impurity 2 is an impurity of Atovaquone. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-(4-Chlorophenyl)cyclohexanecarboxylic acid; 4-(p-Chlorophenyl)-1-cyclohexanecarboxylic acid; Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-,trans-; (1r,4r)-4-(4-Chlorophenyl)cyclohexanecarboxylic acid; trans-4-(4-Chlorophenyl)cyclohexane-1-carboxylic acid |
| PubChem Compound | 2735792 |
| Last Modified | Nov 11 2021 |
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